![molecular formula C18H18N2O4 B5580622 N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide](/img/structure/B5580622.png)
N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide
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Description
N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.12665706 g/mol and the complexity rating of the compound is 439. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medical Imaging and Cancer Research
Phase II Clinical Trials for Melanoma Imaging : A study conducted by Michelot et al. (1993) evaluated the efficacy of iodine-123-N-(2-diethylaminoethyl 4-iodobenzamide) (123I-BZA) as an imaging agent in detecting primary melanomas and metastases. This trial demonstrated the agent's safety and usefulness in detecting malignant melanoma, potentially offering a new avenue for the early detection and monitoring of this cancer type (Michelot et al., 1993).
Assessment of Cellular Proliferation in Tumors : Dehdashti et al. (2013) explored the use of 18F-ISO-1, a cellular proliferative marker, for imaging tumor proliferation via PET in patients with malignant neoplasms. The study indicated a significant correlation between tumor uptake of 18F-ISO-1 and the Ki-67 marker, suggesting its potential for evaluating solid tumor proliferative status (Dehdashti et al., 2013).
Environmental Health and Exposure Analysis
Human Exposure to Environmental Chemicals : Frederiksen et al. (2014) reported on the excretion patterns of several non-persistent industrial chemicals, including phthalates and bisphenol A, in Danish cohorts. This study highlights the widespread human exposure to these chemicals, underlying the importance of understanding the environmental and health impacts of synthetic compounds (Frederiksen et al., 2014).
Properties
IUPAC Name |
N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c1-22-15-10-13(11-16(23-2)17(15)24-3)18(21)20-14-6-4-12(5-7-14)8-9-19/h4-7,10-11H,8H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQMDOFYBKQXHRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)CC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.